Cas no 94200-08-5 (1-Heptanol, 2-ethyl-,1-propanoate)

• Product Name: 1-Heptanol, 2-ethyl-,1-propanoate
• CAS No: 94200-08-5
• MF: C₁₂H₂₄O₂
• MW: 200.317764282227
• CID: 808190
• PubChem ID: 3023948
• Update Time: 2025-04-19

1-Heptanol, 2-ethyl-,1-propanoate Chemical and Physical Properties

Names and Identifiers

• 1-Heptanol, 2-ethyl-,1-propanoate
• 2-ethylheptyl propanoate
• 2-ethylheptyl propionate
• EINECS 303-484-4
• NS00065251
• 94200-08-5
• DTXSID50916187

• Inchi： 1S/C12H24O2/c1-4-7-8-9-11(5-2)10-14-12(13)6-3/h11H,4-10H2,1-3H3
• InChI Key： WTLXVOXPXAHOIU-UHFFFAOYSA-N
• SMILES： O(C(CC)=O)CC(CC)CCCCC

Computed Properties

• Exact Mass: 200.178
• Monoisotopic Mass: 200.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.869
• Boiling Point: 231.9°Cat760mmHg
• Flash Point: 94°C
• Refractive Index: 1.428